Cas no 559-40-0 (Octafluorocyclopentene)

• Product Name: Octafluorocyclopentene
• CAS No: 559-40-0
• MF: C₅F₈
• MW: 212.040729522705
• MDL: MFCD00013745
• CID: 372590
• PubChem ID: 87574278
• Update Time: 2025-10-29

Octafluorocyclopentene Chemical and Physical Properties

Names and Identifiers

• Cyclopentene,1,2,3,3,4,4,5,5-octafluoro-
• Octafluorocyclopentene
• 1,2,3,3,4,4,5,5-octafluorocyclopentene
• Perfluorocyclopentene
• CYCLOPENTENE, OCTAFLUORO-
• Cyclopentene, 1,2,3,3,4,4,5,5-octafluoro-
• YBMDPYAEZDJWNY-UHFFFAOYSA-N
• C5F8
• Cyclopentene, perfluoro
• perfluorocyclopent-1-ene
• Flon C 1418
• SBB094573
• FCH1320348
• OXAMICACIDSODIUMSALT
• O0292
• DTXSID7073193
• 4-05-00-00212 (Beilstein Handbook Reference)
• A830866
• AS-47653
• 559-40-0
• UNII-ZKG7DKY9S2
• EINECS 209-203-0
• AKOS015853339
• NS00019137
• ZKG7DKY9S2
• 1,2,3,3,4,4,5,5-Octafluoro-1-cyclopentene
• BRN 1879470
• 1,2,3,3,4,4,5,5-Octafluoro-1-cyclopentene #
• MFCD00013745
• F14940
• 1,2,3,3,4,4,5,5-octakis(fluoranyl)cyclopentene
• DB-052822
• DTXCID4041991

• MDL： MFCD00013745
• Inchi： 1S/C5F8/c6-1-2(7)4(10,11)5(12,13)3(1,8)9
• InChI Key： YBMDPYAEZDJWNY-UHFFFAOYSA-N
• SMILES： FC1(C(C(=C(C1(F)F)F)F)(F)F)F
• BRN： 1879470

Computed Properties

• Exact Mass: 211.98700
• Monoisotopic Mass: 211.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.58
• Melting Point: -70°C
• Boiling Point: 27 °C
• Flash Point: °C
• Refractive Index: 1.3000 (estimate)
• PSA: 0.00000
• LogP: 3.05650

Octafluorocyclopentene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2810
• Hazard Category Code： 36/37-36/37/38-48/20/21/22
• Safety Instruction： S23-S26-S36/37/39
• RTECS：GY6000000
• Hazardous Material Identification：
• HazardClass：IRRITANT, GAS
• Storage Condition：0-10°C
• Risk Phrases：R36/37; R
• Safety Term：S23;S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Octafluorocyclopentene

Octafluorocyclopentene (CAS No. 559-40-0): An Overview of a Versatile Fluorinated Compound

Octafluorocyclopentene (OFCP), with the chemical formula C₅F₈, is a highly fluorinated cyclic olefin that has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and potential applications. This compound, identified by the CAS number 559-40-0, is characterized by its exceptional thermal stability, chemical inertness, and low reactivity, making it a valuable component in various advanced materials and processes.

The molecular structure of Octafluorocyclopentene consists of a five-carbon ring with all hydrogen atoms replaced by fluorine atoms. This high degree of fluorination imparts several advantageous properties to the compound, including its non-flammability and resistance to chemical degradation. These characteristics make OFCP an ideal candidate for use in high-performance applications where stability and durability are paramount.

In recent years, research on Octafluorocyclopentene has expanded significantly, driven by its potential in various fields such as materials science, pharmaceuticals, and electronics. One notable area of interest is its use as a precursor in the synthesis of fluorinated polymers. Fluoropolymers, known for their excellent thermal stability and chemical resistance, find applications in coatings, adhesives, and sealants. The unique properties of OFCP make it an attractive starting material for developing new fluoropolymers with enhanced performance characteristics.

Beyond materials science, Octafluorocyclopentene has also shown promise in the pharmaceutical industry. Its low reactivity and high stability make it suitable for use as a solvent or stabilizer in drug formulations. Additionally, recent studies have explored the potential of OFCP as a platform for developing novel drug delivery systems. The ability to functionalize the OFCP molecule through chemical modifications opens up possibilities for creating targeted drug delivery vehicles with improved bioavailability and reduced side effects.

In the realm of electronics, Octafluorocyclopentene has been investigated for its dielectric properties. Fluorinated compounds are known for their low dielectric constants, which are crucial for minimizing signal loss in high-frequency electronic devices. OFCP's low dielectric constant and excellent thermal stability make it a promising candidate for use in advanced electronic materials, such as insulating layers in microelectronic devices.

The environmental impact of Octafluorocyclopentene is another area of active research. While fluorinated compounds can have long atmospheric lifetimes, studies have shown that OFCP has a relatively low global warming potential compared to other fluorinated compounds. This makes it a more environmentally friendly option for certain applications where fluorinated materials are essential.

In conclusion, Octafluorocyclopentene (CAS No. 559-40-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique properties, including thermal stability, chemical inertness, and low reactivity, make it an attractive material for advanced applications in materials science, pharmaceuticals, and electronics. Ongoing research continues to uncover new possibilities for this fascinating compound, further solidifying its importance in modern chemistry and technology.